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Compound of Interest

Compound Name: 1H-Indole-5-carboximidamide

CAS No.: 71889-75-3

Cat. No.: B1208729

Get Quote

Introduction

The indole nucleus is a cornerstone scaffold in medicinal chemistry, forming the structural core

of numerous natural products, pharmaceuticals, and agrochemicals.[1] Its derivatives are

known to exhibit a vast array of pharmacological activities, including antitumor, antiviral, and

anti-inflammatory properties.[1][2] Similarly, the carboximidamide (amidine) functional group is

a crucial pharmacophore in drug design, known for its ability to engage in hydrogen bonding

and electrostatic interactions with biological targets like enzymes and receptors.[3] The

synthesis of molecules incorporating both of these privileged structures, such as 1H-Indole-5-
carboximidamide, provides valuable intermediates for the development of novel therapeutic

agents.[3]

Pharmacological Significance

1H-Indole-5-carboximidamide serves as a key building block in pharmaceutical research and

organic synthesis.[3] Its unique structure is leveraged in the development of bioactive

molecules targeting a range of diseases. Researchers have successfully utilized this

intermediate in the synthesis of compounds with potential applications in treating neurological
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disorders, cancer, and inflammatory conditions.[3] The amidine group is particularly effective in

mimicking protonated primary amines found in biological ligands, making it a valuable feature

in designing enzyme inhibitors and receptor modulators.

Synthetic Approach: The Pinner Reaction

The conversion of nitriles to amidines is a fundamental transformation in organic synthesis.

Among the various methods, the Pinner reaction remains a classic and reliable two-step

process.[4][5] This acid-catalyzed reaction first involves the treatment of a nitrile with an

anhydrous alcohol and hydrogen chloride to form a stable intermediate known as a Pinner salt

(an alkyl imidate hydrochloride).[4][6] This salt is then treated with ammonia in a subsequent

step (ammonolysis) to yield the final amidine product.[4] The Pinner reaction is broadly

applicable to a wide range of aliphatic and aromatic nitriles.[6]

Experimental Protocols
This section provides a detailed protocol for the synthesis of 1H-Indole-5-carboximidamide
hydrochloride from 1H-indole-5-carbonitrile via the Pinner reaction.

Safety Precautions:

This procedure must be conducted in a well-ventilated fume hood.

Anhydrous reagents and solvents are critical for the success of the reaction.

Hydrogen chloride gas is highly corrosive and toxic; handle with extreme care.

Ammonia gas is corrosive and has a pungent odor.

Appropriate personal protective equipment (PPE), including safety goggles, lab coat, and

acid/solvent-resistant gloves, must be worn at all times.

Part 1: Synthesis of Ethyl 1H-indole-5-carboximidate
hydrochloride (Pinner Salt)
Materials and Reagents:
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Reagent/Solve
nt

Formula MW ( g/mol ) Amount Moles (mmol)

1H-Indole-5-

carbonitrile
C₉H₆N₂ 142.16 2.00 g 14.07

Anhydrous

Ethanol
C₂H₅OH 46.07 20 mL -

Anhydrous

Diethyl Ether
(C₂H₅)₂O 74.12 50 mL -

Hydrogen

Chloride (gas)
HCl 36.46 ~1.5 g ~41

Procedure:

Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a gas inlet tube, and a calcium chloride drying tube to protect from atmospheric

moisture.

Dissolution: Add 1H-indole-5-carbonitrile (2.00 g, 14.07 mmol) and anhydrous ethanol (20

mL) to the flask. Stir the mixture at room temperature until the nitrile is fully dissolved.

Acidification: Cool the flask to 0 °C using an ice bath. Bubble dry hydrogen chloride gas

through the solution for approximately 30-45 minutes. The reaction is exothermic; maintain

the temperature below 10 °C.

Reaction: After saturation with HCl, seal the flask and allow it to stand at 0-4 °C (e.g., in a

refrigerator) for 24-48 hours. Monitor the reaction by TLC until the starting material is

consumed. A white precipitate of the Pinner salt should form.

Isolation: Dilute the reaction mixture with 50 mL of cold, anhydrous diethyl ether to ensure

complete precipitation of the product.

Filtration: Collect the white solid by vacuum filtration, washing it quickly with two portions of

cold, anhydrous diethyl ether to remove excess HCl and unreacted starting materials.
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Drying: Dry the isolated ethyl 1H-indole-5-carboximidate hydrochloride salt under vacuum to

yield a fine white powder. Do not attempt to determine the melting point as Pinner salts can

be thermally unstable.[4]

Part 2: Synthesis of 1H-Indole-5-carboximidamide
hydrochloride
Materials and Reagents:

Reagent/Solve
nt

Formula MW ( g/mol ) Amount Notes

Ethyl 1H-indole-

5-carboximidate

HCl

C₁₁H₁₃ClN₂O 224.69 ~14 mmol From Part 1

Anhydrous

Ethanol
C₂H₅OH 46.07 50 mL -

Ammonia (gas) NH₃ 17.03 Excess -

Procedure:

Setup: In a clean, dry flask, suspend the Pinner salt obtained from Part 1 in 50 mL of

anhydrous ethanol.

Ammonolysis: Cool the suspension to 0 °C in an ice bath. Bubble anhydrous ammonia gas

through the stirred suspension for 1-2 hours.

Reaction: Seal the flask and stir the mixture at room temperature for 12-24 hours. The

reaction progress can be monitored by TLC or LC-MS.

Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to

remove the solvent and excess ammonia.

Purification: The resulting crude solid is 1H-Indole-5-carboximidamide, likely as its

hydrochloride salt. Recrystallize the product from an appropriate solvent system (e.g.,
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ethanol/diethyl ether) to obtain the purified product. An expected yield for this type of reaction

can be very high, potentially up to 97%.[6]

Product Characterization
The final product, 1H-Indole-5-carboximidamide hydrochloride, should be characterized to

confirm its identity and purity.
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Property Value

Molecular Formula C₉H₁₀ClN₃

Molecular Weight 195.65 g/mol

Appearance White to off-white solid

Predicted ¹H NMR (DMSO-d₆, 400 MHz) δ (ppm)

Indole NH ~11.5 (br s, 1H)

Amidine NH₂ ~9.2 (br s, 2H)

Amidine NH₂⁺ ~8.8 (br s, 2H)

H-4 ~8.1 (s, 1H)

H-6 ~7.6 (d, 1H)

H-7 ~7.5 (d, 1H)

H-3 ~7.4 (t, 1H)

H-2 ~6.5 (t, 1H)

Predicted ¹³C NMR (DMSO-d₆, 101 MHz) δ (ppm)

C=N (Amidine) ~165

C-7a ~137

C-3a ~128

C-5 ~125

C-2 ~124

C-6 ~121

C-4 ~120

C-7 ~112

C-3 ~102
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Disclaimer: The NMR chemical shifts are predicted values based on the known shifts for the

indole core and typical values for aromatic amidinium salts. Actual experimental values may

vary.

Synthesis Workflow
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1H-Indole-5-carbonitrile

+ Anhydrous EtOH
+ Anhydrous HCl (gas)

@ 0-4 °C, 24-48h

Ethyl 1H-indole-5-carboximidate
hydrochloride (Pinner Salt)

Step 1: Pinner Salt Formation

+ Anhydrous EtOH
+ Anhydrous NH₃ (gas)
@ 0 °C to RT, 12-24h

1H-Indole-5-carboximidamide
hydrochloride

Step 2: Ammonolysis

Recrystallization
(e.g., EtOH/Ether)

Click to download full resolution via product page

Caption: Synthetic workflow for 1H-Indole-5-carboximidamide via the Pinner reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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